Cas no 76008-75-8 (Ethyl 3-bromo-4-chlorobenzoate)
76008-75-8 structure
Product Name:Ethyl 3-bromo-4-chlorobenzoate
CAS No:76008-75-8
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD09751942
CID:1037440
PubChem ID:12594300
Update Time:2024-10-27
Ethyl 3-bromo-4-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-chlorobenzoate
- 3-Bromo-4-chloro-benzoic acid ethyl ester
- 3-bromo-4-chlorobenzoic acid ethyl ester
- AK-42052
- AS03593
- KB-111683
- SureCN3030169
- DTXSID90503732
- BDA00875
- Ethyl3-bromo-4-chlorobenzoate
- N12337
- 76008-75-8
- ethyl-3-bromo-4-chlorobenzoate
- KSEVRYZEZZJQSN-UHFFFAOYSA-N
- CS-0192186
- MFCD09751942
- AKOS016009621
- FT-0712721
- SCHEMBL3030169
- Benzoic acid, 3-bromo-4-chloro-, ethyl ester
- DA-34106
-
- MDL： MFCD09751942
- Inchi： 1S/C9H8BrClO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
- InChI Key： KSEVRYZEZZJQSN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(=O)OCC)=C1)Cl
Computed Properties
- Exact Mass: 261.93964
- Monoisotopic Mass: 261.93962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethyl 3-bromo-4-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 129922-1g |
3-Bromo-4-chloro-benzoic acid ethyl ester, 95%+ |
76008-75-8 | 95% | 1g |
$432.00 | 2023-09-10 | |
| Alichem | A019092820-10g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 95% | 10g |
$392.43 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1235115-1g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 1g |
$260 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1235115-5g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 5g |
$410 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1235115-25g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 99% | 25g |
$1655 | 2023-09-04 | |
| 1PlusChem | 1P00GA6S-250mg |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 95% | 250mg |
$135.00 | 2025-02-27 | |
| 1PlusChem | 1P00GA6S-1g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 95% | 1g |
$150.00 | 2025-02-27 | |
| 1PlusChem | 1P00GA6S-5g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 95% | 5g |
$381.00 | 2025-02-27 | |
| Aaron | AR00GAF4-5g |
Benzoic acid, 3-broMo-4-chloro-, ethyl ester |
76008-75-8 | 5g |
$444.00 | 2023-12-13 | ||
| A2B Chem LLC | AH58900-1g |
Ethyl 3-bromo-4-chlorobenzoate |
76008-75-8 | 99% | 1g |
$104.00 | 2024-04-19 |
Ethyl 3-bromo-4-chlorobenzoate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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